4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(3,4-dimethylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H17N3OS/c1-4-7-17-13(15-16-14(17)19)9-18-12-6-5-10(2)11(3)8-12/h4-6,8H,1,7,9H2,2-3H3,(H,16,19)
• InChI Key: NLAXDVPFTGDESH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=NNC(=S)N2CC=C)C
• Molecular Formula: C14H17N3OS
• DSSTOX Substance ID: DTXSID00396632
• Molecular Weight: 275.37 g/mol
• CAS No.: 669740-12-9

Description

4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• 4-Allyl-5-piridine-4-yl-4H-1,2,4-triazole-3-thiol has been synthesized under facile conditions, leading to the formation of Schiff base derivatives. These compounds were characterized using elemental analyses, IR spectroscopy, 1H NMR, and 13C NMR spectroscopy, highlighting the potential for varied applications in chemical research (Mobinikhaledi et al., 2010).

Corrosion Inhibition

• The compound has shown significant potential as a corrosion inhibitor for mild steel in acidic environments. Its efficiency increases with concentration, suggesting a protective film formation on the steel surface (Orhan et al., 2012).

DNA Methylation Inhibition

• Derivatives of this compound have been investigated for their effects on cancer DNA methylation. This highlights its potential use in biomedical research, particularly in the field of oncology (Hakobyan et al., 2017).

Insecticidal Activity

• Certain derivatives have shown insecticidal properties. This suggests the compound's utility in developing new insecticides, which could have significant agricultural applications (Maddila et al., 2015).

Antioxidant and Analgesic Activities

• Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety exhibited notable analgesic and antioxidant properties, indicating potential pharmaceutical applications (Karrouchi et al., 2016).

Electrochemical Behavior

• The electrochemical behavior of thiotriazoles, including similar compounds, has been studied, demonstrating their potential in electrochemical applications (Fotouhi et al., 2002).

Antimicrobial Properties

• Some derivatives have exhibited promising antimicrobial activities, suggesting their use in the development of new antimicrobial agents (El Shehry et al., 2010).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).